1-(4-chlorophenyl)-2-(isopropylthio)-5-phenyl-1H-imidazole

Specification

• CAS No.: 1226433-03-9
• Molecular Formula: C18H17ClN2S
• Molecular Weight: 328.86
• IUPAC Name: 1-(4-chlorophenyl)-5-phenyl-2-propan-2-ylsulfanylimidazole
• Standard InChI: InChI=1S/C18H17ClN2S/c1-13(2)22-18-20-12-17(14-6-4-3-5-7-14)21(18)16-10-8-15(19)9-11-16/h3-13H,1-2H3
• Standard InChI Key: XDOGXBYFGJHFDU-UHFFFAOYSA-N
• SMILES: CC(C)SC1=NC=C(N1C2=CC=C(C=C2)Cl)C3=CC=CC=C3

Introduction

The compound 1-(4-chlorophenyl)-2-(isopropylthio)-5-phenyl-1H-imidazole is an organic molecule that belongs to the imidazole class, which is a five-membered ring system containing two nitrogen atoms. This specific compound is modified with a 4-chlorophenyl group, an isopropylthio group, and a phenyl group at different positions on the imidazole ring. Despite its potential interest in various chemical and biological applications, detailed information on this compound is not readily available in the provided search results. Therefore, this article will focus on the general characteristics of imidazole derivatives and their potential applications, while also highlighting the importance of such compounds in research.

General Characteristics of Imidazole Derivatives

Imidazole derivatives are known for their versatility and are used in a wide range of applications, including pharmaceuticals, agrochemicals, and materials science. These compounds often exhibit biological activity, such as antimicrobial, antifungal, and anticancer properties, making them valuable for drug development.

Synthesis and Preparation

The synthesis of imidazole derivatives typically involves condensation reactions between appropriate precursors. For example, the synthesis of 5-(4-chlorophenyl)-N,1-di-o-tolyl-1H-imidazole-2-amine involved a green approach using a deep eutectic solvent mixture. While specific synthesis details for 1-(4-chlorophenyl)-2-(isopropylthio)-5-phenyl-1H-imidazole are not available, similar methods could be applied.

Potential Applications

Imidazole derivatives are explored for various applications due to their biological activity:

• Pharmaceuticals: Many imidazole derivatives are used as drugs or drug candidates, particularly in the treatment of fungal infections (e.g., clotrimazole) and as histamine receptor antagonists.

• Agrochemicals: Some imidazoles are used as fungicides in agriculture.

• Materials Science: Imidazoles can be incorporated into polymers and other materials for enhanced properties.